Cas no 3567-98-4 ((3aR)-3c-Hexanoyl-9a-methyl-6-trans-propenyl-(3ar,9at)-3a,4,8,9a-tetrahydro-3H-furo[3,2-g]isochromen-2,9-)
3567-98-4 structure
Product Name:(3aR)-3c-Hexanoyl-9a-methyl-6-trans-propenyl-(3ar,9at)-3a,4,8,9a-tetrahydro-3H-furo[3,2-g]isochromen-2,9-
CAS No:3567-98-4
MF:C21H26O5
MW:358.428146839142
CID:2077110
PubChem ID:73198325
Update Time:2025-04-21
(3aR)-3c-Hexanoyl-9a-methyl-6-trans-propenyl-(3ar,9at)-3a,4,8,9a-tetrahydro-3H-furo[3,2-g]isochromen-2,9- Chemical and Physical Properties
Names and Identifiers
-
- (3aR)-3c-Hexanoyl-9a-methyl-6-trans-propenyl-(3ar,9at)-3a,4,8,9a-tetrahydro-3H-furo[3,2-g]isochromen-2,9-
- (3aR)-3c-hexanoyl-9a-methyl-6-trans-propenyl-(3ar,9at)-3a,4,8,9a-tetrahydro-3H-furo[3,2-g]isochromene-2,9-dione
- monascin
- monascusone B
- 3567-98-4
- DTXSID801037193
- 3-hexanoyl-9a-methyl-6-prop-1-enyl-3,3a,4,8-tetrahydrofuro[3,2-g]isochromene-2,9-dione
- FT-0696070
- 3a,4,8,9a-Tetrahydro-9a-methyl-3-(1-oxohexyl)-6-(1-propen-1-yl)-2H-furo[3,2-g][2]benzopyran-2,9(3H)-dione
- 3-HEXANOYL-9A-METHYL-6-(PROP-1-EN-1-YL)-3H,3AH,4H,8H-FURO[3,2-G]ISOCHROMENE-2,9-DIONE
-
- Inchi: 1S/C21H26O5/c1-4-6-7-9-17(22)18-16-11-13-10-14(8-5-2)25-12-15(13)19(23)21(16,3)26-20(18)24/h5,8,10,16,18H,4,6-7,9,11-12H2,1-3H3
- InChI Key: XXKNHBAFFJINCK-UHFFFAOYSA-N
- SMILES: O1C(C(C(CCCCC)=O)C2CC3C=C(C=CC)OCC=3C(C12C)=O)=O
Computed Properties
- Exact Mass: 358.17802393g/mol
- Monoisotopic Mass: 358.17802393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 69.7Ų
(3aR)-3c-Hexanoyl-9a-methyl-6-trans-propenyl-(3ar,9at)-3a,4,8,9a-tetrahydro-3H-furo[3,2-g]isochromen-2,9- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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